Cas no 1213644-11-1 ((S)-(5-bromopyridin-2-yl)(phenyl)methanamine)

• Product Name: (S)-(5-bromopyridin-2-yl)(phenyl)methanamine
• CAS No: 1213644-11-1
• MF: C₁₂H₁₁BrN₂
• MW: 263.133141756058
• MDL: MFCD14580817
• CID: 5196848
• Update Time: 2023-08-26

(S)-(5-bromopyridin-2-yl)(phenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (S)-(5-bromopyridin-2-yl)(phenyl)methanamine
• (1S)-1-(5-bromopyridin-2-yl)-1-phenylmethanamine

• MDL： MFCD14580817
• Inchi： 1S/C12H11BrN2/c13-10-6-7-11(15-8-10)12(14)9-4-2-1-3-5-9/h1-8,12H,14H2/t12-/m0/s1
• InChI Key： QZJYXNOQPSAICI-LBPRGKRZSA-N
• SMILES： BrC1=CN=C(C=C1)[C@H](C1C=CC=CC=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 192
• XLogP3: 2.1
• Topological Polar Surface Area: 38.9